3-Acetylmorphine
3-Acetylmorphine
3-Acetylmorphine (3-MAM) is a less active metabolite of heroin (Item No. 9001543) compared to the more active 6-MAM (Item Nos. 19418 | 15880) and morphine (Item No. ISO60147). 3-MAM has relatively weak affinity for µ-opioid receptors due to the placement of the acetyl group in the 3 position. This product is intended only for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
5140-28-3
VCID:
VC0164165
InChI:
InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1
SMILES:
CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
Molecular Formula:
C19H21NO4
Molecular Weight:
327.4 g/mol
3-Acetylmorphine
CAS No.: 5140-28-3
Reference Standards
VCID: VC0164165
Molecular Formula: C19H21NO4
Molecular Weight: 327.4 g/mol
| CAS No. | 5140-28-3 |
|---|---|
| Product Name | 3-Acetylmorphine |
| Molecular Formula | C19H21NO4 |
| Molecular Weight | 327.4 g/mol |
| IUPAC Name | [(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] acetate |
| Standard InChI | InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1 |
| Standard InChIKey | GMLREHXYJDLZOU-LEPYJNQMSA-N |
| Isomeric SMILES | CC(=O)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1 |
| SMILES | CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 |
| Canonical SMILES | CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 |
| Description | 3-Acetylmorphine (3-MAM) is a less active metabolite of heroin (Item No. 9001543) compared to the more active 6-MAM (Item Nos. 19418 | 15880) and morphine (Item No. ISO60147). 3-MAM has relatively weak affinity for µ-opioid receptors due to the placement of the acetyl group in the 3 position. This product is intended only for forensic and research purposes. |
| Synonyms | O(3)-monoacetylmorphine O(3)-monoacetylmorphine hydrochloride, (5alpha,6alpha)-isomer O(3)-monoacetylmorphine, sulfamate, (5alpha,6alpha)-isome |
| Reference | 1.Zuccaro, P.,Ricciarello, R.,Pichini, S., et al. Simultaneous determination of heroin 6-monoacetylmorphine, morphine, and its glucuronides by liquid chromatography-atmospheric pressure ionspray-mass spectrometry. J.Anal.Toxicol. 21(4), 268-277 (1997). |
| PubChem Compound | 5462504 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume